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Compound of Interest

Compound Name: Esculin sesquihydrate

Cat. No.: B8099672 Get Quote

The following protocol provides essential safety and logistical information for the proper

disposal of Esculin sesquihydrate. Adherence to these procedures is critical for maintaining

laboratory safety and ensuring regulatory compliance. Disposal of chemical waste is regulated

by federal, state, and local laws, and all waste must be handled accordingly.[1]

Hazard Assessment and Data Summary
Esculin sesquihydrate presents conflicting hazard information across different suppliers.

While some safety data sheets (SDS) do not classify it as a hazardous substance under OSHA

or for transport, others identify it as harmful if swallowed and an irritant to the skin, eyes, and

respiratory system.[1][2][3][4] Due to these discrepancies, it is imperative to treat all Esculin
sesquihydrate waste as hazardous to ensure the highest safety standards are met.
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Hazard
Classification

MedChemExpr
ess SDS[2]

Santa Cruz
Biotechnology
SDS[1]

Fisher
Scientific
SDS[3]

Carl Roth
SDS[4]

GHS

Classification

Acute toxicity,

oral (Cat. 4);

Skin irritation

(Cat. 2); Eye

irritation (Cat.

2A); Specific

target organ

toxicity (Cat. 3)

Not explicitly

listed

Not considered

hazardous by

2012 OSHA HCS

Does not meet

criteria for

classification

Signal Word Warning Not listed None required
Labelling not

required

Hazard

Statements

H302 (Harmful if

swallowed),

H315 (Causes

skin irritation),

H319 (Causes

serious eye

irritation), H335

(May cause

respiratory

irritation)

Irritating to eyes,

respiratory

system and skin.

None identified
Health effects

are not known

NFPA Ratings

(Min/Max)
Not provided

Flammability: 1,

Toxicity: 0, Body

Contact: 2,

Reactivity: 1

Not provided Not provided

Transport

Regulation

(DOT/IATA)

Not dangerous

goods

Not regulated for

transport
Not regulated Not regulated
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This protocol outlines the mandatory steps for disposing of Esculin sesquihydrate waste,

including pure substance, contaminated labware, and solutions.

1. Waste Identification and Segregation:

A laboratory chemical is considered waste when it is no longer intended for use.[5]

Treat all Esculin sesquihydrate, including spilled material and contaminated items (e.g.,

gloves, wipes, absorbent paper), as hazardous chemical waste.[6]

Do not mix Esculin sesquihydrate waste with other incompatible waste streams. Store it

separately, especially from strong oxidizers.[4]

2. Container Selection and Preparation:

Select a chemically compatible container with a leak-proof, screw-on cap.[7] Plastic

containers are often preferred over glass when compatibility is not an issue.[8]

Ensure the container is in good condition, free from cracks or leaks.[5]

For empty containers that previously held Esculin sesquihydrate, triple-rinse them with an

appropriate solvent. The rinsate must be collected and treated as hazardous waste.[5] After

rinsing, the original labels should be defaced, and the container can be disposed of as

regular trash or reused for compatible waste.[5][6]

3. Waste Collection and Labeling:

Solid Waste: Collect pure Esculin sesquihydrate powder, contaminated lab trash (like

wipes and gloves), and other solid materials in a designated, clearly labeled hazardous

waste container.[7] Chemically contaminated solid waste should be double-bagged in clear

plastic bags for visual inspection.[7]

Liquid Waste: Collect solutions containing Esculin sesquihydrate in a sealable, compatible

liquid waste container. Do not fill the container beyond 90% capacity to avoid spills.

Labeling: Immediately affix a hazardous waste tag or label to the container as soon as the

first particle of waste is added.[6] The label must include:
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The words "Hazardous Waste".[8]

The full chemical name: "Esculin sesquihydrate". Do not use abbreviations or formulas.

[5][8]

The quantity or concentration of the waste.

The date of waste generation.[8]

The location of origin (e.g., building, room number).[8]

The name and contact information of the Principal Investigator.[8]

4. Storage and Handling:

Keep waste containers securely closed at all times, except when adding waste.[5][7]

Store the sealed waste container in a designated hazardous waste storage area within the

laboratory.[7]

Utilize secondary containment, such as a lab tray, to capture any potential leaks. The

secondary container must be able to hold 110% of the volume of the primary container.[7]

Store the waste away from drains and incompatible materials.

5. Disposal and Removal:

Disposal of chemical waste into regular trash or down the sanitary sewer is prohibited

without explicit written permission from your institution's Environmental Health and Safety

(EHS) department.[8][9]

Contact your institution's EHS or hazardous waste program to schedule a waste collection.

[6][8]

You must submit a completed hazardous waste information or pickup request form as

required by your institution.[8]
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Do not transport hazardous waste outside of the laboratory yourself. Waste collection must

be handled by trained EHS personnel.[6]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Esculin sesquihydrate waste.
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Esculin Sesquihydrate Disposal Workflow
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Caption: Workflow for the safe disposal of Esculin sesquihydrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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